N,N''-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis[N'-phenyl(thiourea)]

• IUPAC Name: 1-phenyl-3-[2-[2-[2-(phenylcarbamothioylamino)ethoxy]ethoxy]ethyl]thiourea
• InChI: InChI=1S/C20H26N4O2S2/c27-19(23-17-7-3-1-4-8-17)21-11-13-25-15-16-26-14-12-22-20(28)24-18-9-5-2-6-10-18/h1-10H,11-16H2,(H2,21,23,27)(H2,22,24,28)
• InChI Key: SVXPAZOKRGVMTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NCCOCCOCCNC(=S)NC2=CC=CC=C2
• Molecular Formula: C20H26N4O2S2
• Molecular Weight: 418.6 g/mol

Description

N,N''-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis[N'-phenyl(thiourea)], commonly known as EEBPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EEBPT is a thiourea-based compound that has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of EEBPT is not fully understood. However, studies have suggested that the compound interacts with metal ions and forms stable complexes. These complexes have been shown to have catalytic activity and can inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
EEBPT has been shown to have both biochemical and physiological effects. The compound has been studied for its antioxidant properties and its ability to scavenge free radicals. In addition, EEBPT has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Studies have also suggested that EEBPT can inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

EEBPT has several advantages for lab experiments. The compound is stable and can be easily synthesized using simple methods. EEBPT is also soluble in organic solvents, making it easy to work with in the lab. However, EEBPT has some limitations. The compound is toxic and can be harmful if ingested or inhaled. In addition, EEBPT is not water-soluble, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on EEBPT. One area of research is the development of new metal complexes using EEBPT as a ligand. These complexes can be studied for their catalytic activity and potential applications in various fields. Another area of research is the development of new fluorescent probes using EEBPT. These probes can be used for detecting metal ions in biological samples and studying their role in various biological processes. Finally, EEBPT can be studied for its potential applications in cancer therapy. Further research can be conducted to understand the mechanism of action of EEBPT and its ability to inhibit the growth of cancer cells.

Synthesis Methods

EEBPT has been synthesized using different methods, including the reaction of thiourea with ethylenediamine and ethylene glycol. The reaction produces a white crystalline solid that is soluble in organic solvents. Other methods include the reaction of N-phenylthiourea with ethylenediamine and ethylene glycol in the presence of a catalyst. The synthesized compound has been characterized using various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

EEBPT has shown potential applications in various fields of scientific research. The compound has been used as a ligand in the synthesis of metal complexes that have been studied for their catalytic activity. EEBPT has also been used as a fluorescent probe for detecting metal ions in biological samples. In addition, EEBPT has been studied for its antitumor properties and its ability to inhibit the growth of cancer cells.